Cas no 850565-37-6 (2-(4-Fluoro-3-methoxyphenyl)acetonitrile)

2-(4-Fluoro-3-methoxyphenyl)acetonitrile structure

850565-37-6 structure

Product Name:2-(4-Fluoro-3-methoxyphenyl)acetonitrile

CAS No:850565-37-6

Molecular Formula:C₉H₈FNO

Molecular Weight:165.164325714111

MDL:MFCD09038465

CID:721206

PubChem ID:17989296

2-(4-Fluoro-3-methoxyphenyl)acetonitrile Properties

Names and Identifiers

- 2-(4-Fluoro-3-methoxyphenyl)acetonitrile
- 4-Fluoro-3-methoxyphenylacetonitrile
- Benzeneacetonitrile,4-fluoro-3-methoxy-
- 3-Methoxy-4-fluorobenzyl cyanide
- 4-Fluoro-3-methoxybenzeneacetonitrile (ACI)
- (4-Fluoro-3-methoxyphenyl)acetonitrile
- 2-(4-fluoro-3-methoxyphenyl)acetonitrile
- SCHEMBL622290
- EN300-1844792
- IWBUXMKSIMCUIX-UHFFFAOYSA-N
- 4-FLUORO-3-METHOXYBENZYL CYANIDE
- DB-006478
- FS-2354
- 3-methoxy-4-fluorobenzylcyanide
- CS-0043837
- 4-Fluoro-3-methoxybenzeneacetonitrile
- (4-fluoro-3-methoxyphenyl)-acetonitrile
- DTXSID801005425
- MFCD09038465
- CK2055
- AKOS006344021
- 850565-37-6
- +Expand
- MDL： MFCD09038465
- InChIKey： IWBUXMKSIMCUIX-UHFFFAOYSA-N
- Inchi： 1S/C9H8FNO/c1-12-9-6-7(4-5-11)2-3-8(9)10/h2-3,6H,4H2,1H3
- SMILES： N#CCC1C=C(OC)C(F)=CC=1

Computed Properties

Exact Mass: 165.058992041g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 165.058992041g/mol
Heavy Atom Count: 12
Complexity: 186
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 33Å²

Experimental Properties

Refractive Index: 1.501
Boiling Point: 278.5°C at 760 mmHg
Flash Point: 122.2°C
Color/Form: NA
Density: 1.148

2-(4-Fluoro-3-methoxyphenyl)acetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0036V4-250mg	4-Fluoro-3-methoxybenzeneacetonitrile	850565-37-6	98%	250mg	$14.00	2024-04-21
A2B Chem LLC	AB48064-250mg	4-Fluoro-3-methoxyphenylacetonitrile	850565-37-6	98%	250mg	$13.00	2024-04-19
Aaron	AR00373G-100mg	4-Fluoro-3-methoxybenzeneacetonitrile	850565-37-6	98%	100mg	$7.00
abcr	AB232704-250 mg	4-Fluoro-3-methoxyphenylacetonitrile; .	850565-37-6		250mg	€96.80	2023-04-27
Alichem	A015000409-250mg	4-Fluoro-3-methoxyphenylacetonitrile	850565-37-6	97%	250mg	$504.00	2023-08-31
Ambeed	A382586-250mg	2-(4-Fluoro-3-methoxyphenyl)acetonitrile	850565-37-6	98%	250mg	$17.0	2024-04-17
Apollo Scientific	PC8646-1g	4-Fluoro-3-methoxyphenylacetonitrile	850565-37-6	98%	1g	£72.00	2024-05-25
Chemenu	CM255294-25g	2-(4-Fluoro-3-methoxyphenyl)acetonitrile	850565-37-6	95+%	25g	$327
Crysdot LLC	CD12024956-1g	2-(4-Fluoro-3-methoxyphenyl)acetonitrile	850565-37-6	98%	1g	$67
Enamine	EN300-1844792-0.1g	2-(4-fluoro-3-methoxyphenyl)acetonitrile	850565-37-6		0.1g	$163.0	2023-09-19

2-(4-Fluoro-3-methoxyphenyl)acetonitrile Synthesis

Synthetic Circuit 1

36635-61-7

128495-46-5

850565-37-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: 1,2-Dimethoxyethane ; -30 °C; -30 °C → -60 °C
1.2 Solvents: 1,2-Dimethoxyethane ; 1.5 h, -60 °C
1.3 Solvents: Methanol ; 0.5 h, reflux

Reference

Fluorine substituted methoxyphenylalkyl amides as potent melatonin receptor agonists

Tsotinis, Andrew; et al, MedChemComm, 2019, 10(3), 460-464